Cas no 2446645-88-9 ((Aminooxy)acetamide-Val-Cit-PAB-MMAE)

• Product Name: (Aminooxy)acetamide-Val-Cit-PAB-MMAE
• CAS No: 2446645-88-9
• MF: C₆₀H₉₇N₁₁O₁₄
• MW: 1196.47749590874
• CID: 6801491
• PubChem ID: 162784858
• Update Time: 2025-06-18

(Aminooxy)acetamide-Val-Cit-PAB-MMAE Chemical and Physical Properties

Names and Identifiers

• CS-0675291
• 2446645-88-9
• HY-153263
• (Aminooxy)acetamide-Val-Cit-PAB-MMAE

• Inchi： 1S/C60H97N11O14/c1-15-37(8)51(45(82-13)31-47(73)71-30-20-24-44(71)53(83-14)38(9)54(75)64-39(10)52(74)41-21-17-16-18-22-41)69(11)58(79)49(35(4)5)68-57(78)50(36(6)7)70(12)60(81)84-32-40-25-27-42(28-26-40)65-55(76)43(23-19-29-63-59(61)80)66-56(77)48(34(2)3)67-46(72)33-85-62/h16-18,21-22,25-28,34-39,43-45,48-53,74H,15,19-20,23-24,29-33,62H2,1-14H3,(H,64,75)(H,65,76)(H,66,77)(H,67,72)(H,68,78)(H3,61,63,80)/t37-,38+,39+,43-,44-,45+,48-,49-,50-,51-,52+,53+/m0/s1
• InChI Key： FEBOYCQLTPBAFA-BKOKITGHSA-N
• SMILES： O(C)[C@H]([C@H](C(N[C@H](C)[C@H](C1C=CC=CC=1)O)=O)C)[C@@H]1CCCN1C(C[C@H]([C@H]([C@@H](C)CC)N(C)C([C@H](C(C)C)NC([C@H](C(C)C)N(C(=O)OCC1C=CC(=CC=1)NC([C@H](CCCNC(N)=O)NC([C@H](C(C)C)NC(CON)=O)=O)=O)C)=O)=O)OC)=O

Computed Properties

• Exact Mass: 1195.72164681g/mol
• Monoisotopic Mass: 1195.72164681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 85
• Rotatable Bond Count: 35
• Complexity: 2140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 345Ų

Additional information on (Aminooxy)acetamide-Val-Cit-PAB-MMAE

Introduction to (Aminooxy)acetamide-Val-Cit-PAB-MMAE and Its Significance in Modern Chemical Biology

The compound with the CAS number 2446645-88-9 is a specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The product name, (Aminooxy)acetamide-Val-Cit-PAB-MMAE, reflects its complex structure and multifaceted applications. This introduction aims to provide a comprehensive overview of this compound, its properties, and its role in the latest advancements in drug development and molecular biology.

Chemically, (Aminooxy)acetamide-Val-Cit-PAB-MMAE is a peptide-like derivative that incorporates several functional groups designed to enhance its biological activity. The presence of the (aminooxy) group suggests potential roles in redox signaling and enzyme inhibition, while the Val-Cit sequence indicates a focus on structural stability and bioavailability. The inclusion of PAB (para-aminobenzoic acid) and MMAE (methyl 3-methoxyacrylate) further extends its utility in various biochemical pathways.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological processes at the molecular level. (Aminooxy)acetamide-Val-Cit-PAB-MMAE stands out due to its unique combination of features that make it suitable for a wide range of applications. For instance, its ability to interact with specific enzymes and receptors has been explored in the context of developing targeted therapies for neurological disorders.

One of the most intriguing aspects of this compound is its potential role in modulating protein-protein interactions. Studies have shown that (aminooxy)acetamide-Val-Cit-PAB-MMAE can act as a molecular scaffold, facilitating the formation or disruption of critical interactions between proteins. This capability is particularly relevant in the context of diseases where aberrant protein-protein interactions are central to pathogenesis. For example, research indicates that it may have therapeutic potential in conditions such as Alzheimer's disease and cancer.

The incorporation of PAB into the molecule enhances its stability and bioavailability, making it a promising candidate for oral or injectable formulations. This is particularly important for drug development, where pharmacokinetic properties often dictate the success of a therapeutic agent. Additionally, the MMAE moiety suggests potential applications in photochemical biology, where light-induced reactions can be harnessed for therapeutic purposes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like (Aminooxy)acetamide-Val-Cit-PAB-MMAE with greater accuracy. These computational tools have been instrumental in identifying novel drug targets and optimizing molecular structures for improved efficacy. For instance, virtual screening studies have identified potential binding sites on target proteins that could be exploited for therapeutic intervention.

In clinical settings, (aminooxy)acetamide-Val-Cit-PAB-MMAE is being investigated as a component of combination therapies. The rationale behind this approach is based on the principle that combining multiple agents with complementary mechanisms can lead to synergistic effects, thereby improving treatment outcomes. Preliminary clinical trials have shown promising results in terms of safety and preliminary efficacy, particularly in patients with advanced-stage malignancies.

The compound's versatility also extends to its potential use as a research tool. In academic laboratories, (aminooxy)acetamide-Val-Cit-PAB-MMAE is being employed to study fundamental biological processes such as signal transduction and cellular differentiation. By providing insights into these processes at a molecular level, researchers hope to uncover new therapeutic strategies for a variety of diseases.

The synthesis of (aminooxy)acetamide-Val-Cit-PAB-MMAE involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic chemistry have made it possible to produce this compound on a scalable basis, which is essential for both research and commercial applications. Techniques such as solid-phase peptide synthesis (SPPS) have been particularly useful in constructing complex molecules like this one efficiently.

Future directions in the study of (aminooxy)acetamide-Val-Cit-PAB-MMAE include exploring its potential as an imaging agent. By incorporating radioactive or fluorescent labels, this compound could be used to visualize biological processes in real-time, providing valuable information for diagnostic purposes. Additionally, researchers are investigating its role as a prodrug—a precursor that is converted into an active therapeutic agent within the body—which could enhance its bioavailability and reduce side effects.

In conclusion, (aminooxy)acetamide-Val-Cit-PAB-MMAE represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structure and multifaceted applications make it a valuable tool for both academic research and clinical development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.